![molecular formula C22H20N2O4S B4111614 2-(2,5-dimethylphenoxy)-N-{4-[(4-nitrophenyl)thio]phenyl}acetamide](/img/structure/B4111614.png)
2-(2,5-dimethylphenoxy)-N-{4-[(4-nitrophenyl)thio]phenyl}acetamide
Overview
Description
2-(2,5-dimethylphenoxy)-N-{4-[(4-nitrophenyl)thio]phenyl}acetamide, also known as DNTB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and biochemistry.
Mechanism of Action
The mechanism of action of 2-(2,5-dimethylphenoxy)-N-{4-[(4-nitrophenyl)thio]phenyl}acetamide involves the formation of a covalent bond between the compound and the target enzyme, leading to irreversible inhibition. The precise mechanism of this process is still under investigation, but it is believed to involve the formation of a thiolate intermediate that reacts with the electrophilic carbon of the acetamide group in 2-(2,5-dimethylphenoxy)-N-{4-[(4-nitrophenyl)thio]phenyl}acetamide.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2,5-dimethylphenoxy)-N-{4-[(4-nitrophenyl)thio]phenyl}acetamide are complex and depend on the specific enzyme targeted by the compound. Inhibition of carbonic anhydrase, for example, can lead to a decrease in intraocular pressure, making 2-(2,5-dimethylphenoxy)-N-{4-[(4-nitrophenyl)thio]phenyl}acetamide a potential treatment for glaucoma. Inhibition of acetylcholinesterase, on the other hand, can lead to an increase in the levels of acetylcholine in the brain, making 2-(2,5-dimethylphenoxy)-N-{4-[(4-nitrophenyl)thio]phenyl}acetamide a potential treatment for Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of 2-(2,5-dimethylphenoxy)-N-{4-[(4-nitrophenyl)thio]phenyl}acetamide is its high potency and selectivity for certain enzymes, making it a valuable tool for studying the biochemical pathways involved in various diseases. However, the complex synthesis method and the potential for toxicity limit its use in certain experiments.
Future Directions
The potential applications of 2-(2,5-dimethylphenoxy)-N-{4-[(4-nitrophenyl)thio]phenyl}acetamide are vast and include the development of new treatments for various diseases, as well as the study of the biochemical pathways involved in these diseases. Future research should focus on exploring the full range of enzymes targeted by 2-(2,5-dimethylphenoxy)-N-{4-[(4-nitrophenyl)thio]phenyl}acetamide, as well as developing new synthesis methods that are more efficient and less toxic. Additionally, the potential for 2-(2,5-dimethylphenoxy)-N-{4-[(4-nitrophenyl)thio]phenyl}acetamide to act as a prodrug for other compounds should be investigated, as this could lead to the development of more effective treatments for certain diseases.
Scientific Research Applications
2-(2,5-dimethylphenoxy)-N-{4-[(4-nitrophenyl)thio]phenyl}acetamide has been studied extensively in the field of medicinal chemistry, where it has been shown to exhibit potent inhibitory activity against certain enzymes, including carbonic anhydrase and acetylcholinesterase. These enzymes play critical roles in various physiological processes, and their inhibition has been linked to the treatment of several diseases, including glaucoma, Alzheimer's disease, and cancer.
properties
IUPAC Name |
2-(2,5-dimethylphenoxy)-N-[4-(4-nitrophenyl)sulfanylphenyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O4S/c1-15-3-4-16(2)21(13-15)28-14-22(25)23-17-5-9-19(10-6-17)29-20-11-7-18(8-12-20)24(26)27/h3-13H,14H2,1-2H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OESMPEQCDZZLDA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OCC(=O)NC2=CC=C(C=C2)SC3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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